1-(2-((3-chlorobenzyl)thio)-4,5-dihydro-1H-imidazol-1-yl)ethanone

• IUPAC Name: 1-[2-[(3-chlorophenyl)methylsulfanyl]-4,5-dihydroimidazol-1-yl]ethanone
• InChI: InChI=1S/C12H13ClN2OS/c1-9(16)15-6-5-14-12(15)17-8-10-3-2-4-11(13)7-10/h2-4,7H,5-6,8H2,1H3
• InChI Key: KKFXQNANRDHAHK-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)N1CCN=C1SCC2=CC(=CC=C2)Cl
• Molecular Formula: C12H13ClN2OS
• Molecular Weight: 268.76 g/mol
• Solubility: >40.3 [ug/mL] (The mean of the results at pH 7.4)

Description

1-(2-((3-chlorobenzyl)thio)-4,5-dihydro-1H-imidazol-1-yl)ethanone is a chemical compound that has gained significant interest in scientific research due to its potential pharmacological properties. It is a member of the imidazole family and has been synthesized through various methods.

Scientific Research Applications

Antibacterial Activity

1-(2-((3-chlorobenzyl)thio)-4,5-dihydro-1H-imidazol-1-yl)ethanone, and its derivatives, have shown promising results in antibacterial studies. For instance, a study demonstrated that various Schiff's bases derived from similar imidazole compounds exhibited significant antibacterial properties against both gram-positive and gram-negative bacteria (Patel, Patel, Chaudhari, & Sen, 2011). Similarly, another research indicated the antimicrobial potential of thiazole derivatives synthesized from related compounds (Fuloria, Singh, Shaharyar, & Ali, 2009).

Antifungal and Antimycotic Activity

Compounds structurally similar to this compound have been explored for their antifungal and antimycotic activities. Research on (benzo[b]thienyl)methyl ethers of related imidazole compounds has revealed significant antimycotic properties, particularly against fungal infections (Raga et al., 1992). Additionally, tetrazole derivatives, akin to the compound , have shown potent anticandidal activities with minimal cytotoxic effects (Kaplancıklı et al., 2014).

Anticancer Potential

The compound and its related derivatives have been studied for their anticancer potential. For instance, imidazo[2,1-b][1,3]thiazole derivatives derived from similar compounds have shown moderate efficacy in suppressing the growth of kidney cancer cells, with variable effects on other cancer cell lines (Potikha & Brovarets, 2020). This suggests a potential application in the field of oncology.

Anticonvulsant Evaluation

Novel derivatives of this compound have been synthesized and evaluated for their anticonvulsant activity. Certain compounds in this category demonstrated selective and high efficacy against seizures induced in experimental models (Çalış, Septioğlu, & Aytemir, 2011).

Antimicrobial Activity

Similar 1H-imidazole derivatives have been synthesized and tested for their broad-spectrum antimicrobial properties. Some compounds have exhibited activity comparable to standard antimicrobial agents (Reddy & Reddy, 2010).